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Compound of Interest

Compound Name: Dehydrocyclopeptine

Cat. No.: B1256299 Get Quote

Essential Safety and Handling Guide for
Dehydrocyclopeptine
Disclaimer: A specific Safety Data Sheet (SDS) for Dehydrocyclopeptine was not located. The

following guidance is based on general safety protocols for handling solid chemical compounds

of a similar nature in a research laboratory setting. Researchers should always perform a risk

assessment before handling any new compound and consult with their institution's

Environmental Health and Safety (EHS) department.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Dehydrocyclopeptine. Adherence to these

procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of

Dehydrocyclopeptine.
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Property Value Source

CAS Number 31965-37-4 [1][2]

Molecular Formula C₁₇H₁₄N₂O₂ [1][2]

Molecular Weight 278.3 g/mol [1]

Appearance Solid

Storage Temperature -20°C

Solubility Soluble in DMSO

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure

when handling Dehydrocyclopeptine. The following PPE should be worn at all times in the

laboratory.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with powder-

free nitrile gloves.

Protects against skin contact.

Double-gloving provides an

extra layer of protection in

case the outer glove is

compromised.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn when there is a risk of

splashes or aerosol

generation.

Protects eyes and face from

contact with the powder or

solutions.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator should

be used when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation.

Minimizes the risk of inhaling

fine particles.

Body Protection

A full-length laboratory coat

with long sleeves and tight-

fitting cuffs.

Protects skin and personal

clothing from contamination.

Operational Plan: Safe Handling of
Dehydrocyclopeptine
A systematic approach to handling Dehydrocyclopeptine is crucial for laboratory safety.

Engineering Controls
All work with solid Dehydrocyclopeptine and its concentrated solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

An eyewash station and safety shower must be readily accessible in the immediate work

area.
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Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store Dehydrocyclopeptine in a tightly sealed, clearly labeled container at -20°C in a

designated and secure area.

Maintain an accurate inventory of the compound.

Weighing and Aliquoting
Before handling, ensure all required PPE is donned correctly.

Weigh the solid compound within a chemical fume hood to avoid the generation and

dispersal of dust.

Use a spatula and a tared weigh boat for accurate measurement.

Dissolving the Compound
When preparing a solution, slowly add the solvent (e.g., DMSO) to the solid

Dehydrocyclopeptine to prevent splashing.

If necessary, use a vortex or sonicator to aid dissolution, ensuring the container remains

capped.

General Handling
Avoid all direct contact with the compound.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling Dehydrocyclopeptine, even if

gloves were worn.

Disposal Plan
All waste contaminated with Dehydrocyclopeptine must be treated as hazardous chemical

waste.
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Solid Waste: All disposable materials contaminated with Dehydrocyclopeptine, such as

gloves, weigh boats, and paper towels, should be collected in a dedicated, clearly labeled,

and sealed hazardous waste container.

Liquid Waste: Unused solutions of Dehydrocyclopeptine should be collected in a

designated, sealed, and properly labeled hazardous waste container. Do not pour

Dehydrocyclopeptine solutions down the drain.

Empty Containers: "Empty" containers that held Dehydrocyclopeptine should be triple-

rinsed with an appropriate solvent. The rinsate must be collected as hazardous liquid waste.

After rinsing, the container can be disposed of according to institutional guidelines, which

may include defacing the label before disposal.

Waste Pickup: All hazardous waste containers must be clearly labeled with the contents and

associated hazards. Arrange for waste pickup with your institution's Environmental Health

and Safety department in accordance with local and federal regulations.

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of Dehydrocyclopeptine
in a laboratory setting.

Caption: A step-by-step workflow for the safe handling and disposal of Dehydrocyclopeptine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1256299#personal-protective-equipment-for-
handling-dehydrocyclopeptine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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